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Compound of Interest

Compound Name: Ro 64-0802

Cat. No.: B1663640

Application Note and Protocols

This document provides detailed guidelines for the preparation of stock solutions of Ro 64-
0802 (also known as Oseltamivir acid or GS 4071) for use in various in vitro research
applications. Accurate preparation of stock solutions is critical for ensuring the reproducibility
and reliability of experimental results.

Ro 64-0802 is the active metabolite of the antiviral prodrug oseltamivir phosphate. It is a potent
and selective inhibitor of neuraminidase, an enzyme essential for the replication of influenza A
and B viruses.

Chemical Properties and Solubility

Ro 64-0802 is a crystalline solid with a molecular weight of 284.35 g/mol .[1][2][3] Its solubility
in common laboratory solvents is a key factor in the preparation of stock solutions. The
following table summarizes the solubility data for Ro 64-0802.
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Solvent Solubility Molar Concentration  Notes

Use fresh, anhydrous

Dimethyl Sulfoxide DMSO as moisture
> 100 mg/mL[1] ~351.68 mM
(DMSO) can decrease
solubility.[3]

Aqueous solutions are
Phosphate-Buffered not recommended for
) ~10 mg/mL[4] ~35.17 mM
Saline (PBS), pH 7.2 long-term storage;

prepare fresh daily.[4]

Water 90 mg/mL[1] ~316.49 mM

Ethanol 14 mg/mL][3] ~49.23 mM

Storage and Stability

Proper storage of both the solid compound and its stock solutions is crucial to maintain its
integrity and activity.
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Storage

Form Duration Notes
Temperature
Store in a tightly
) sealed container,
Solid Powder -20°C > 4 years[4]
protected from
moisture.
For shorter-term
4°C 2 years[1]
storage.
o Aliguot to avoid
Stock Solution in 6 months to 1 year[1]
-80°C repeated freeze-thaw

DMSO

[3][5]

cycles.

-20°C

1 month[1][3][5]

Storing under nitrogen

is recommended.[5]

Aqueous Solution
(e.g., in PBS)

4°C

Not recommended for

more than one day[4]

Prepare fresh before

use.

Experimental Protocols

Preparation of a 10 mM Ro 64-0802 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of Ro 64-0802 in dimethyl

sulfoxide (DMSO).

Materials:

Ro 64-0802 (solid powder)
Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://cdn.caymanchem.com/cdn/insert/15779.pdf
https://www.abmole.com/products/oseltamivir-acid.html
https://www.abmole.com/products/oseltamivir-acid.html
https://www.selleckchem.com/products/oseltamivir-acid.html
https://www.medchemexpress.com/Oseltamivir-acid.html
https://www.abmole.com/products/oseltamivir-acid.html
https://www.selleckchem.com/products/oseltamivir-acid.html
https://www.medchemexpress.com/Oseltamivir-acid.html
https://www.medchemexpress.com/Oseltamivir-acid.html
https://cdn.caymanchem.com/cdn/insert/15779.pdf
https://www.benchchem.com/product/b1663640?utm_src=pdf-body
https://www.benchchem.com/product/b1663640?utm_src=pdf-body
https://www.benchchem.com/product/b1663640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Procedure:

o Equilibrate: Allow the vial of Ro 64-0802 powder to come to room temperature before
opening to prevent condensation of moisture.

e Weigh: Accurately weigh out a specific amount of Ro 64-0802 powder. For example, to
prepare 1 mL of a 10 mM solution, weigh out 2.84 mg of Ro 64-0802 (Molecular Weight =
284.35 g/mol ).

» Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed powder. For 2.84
mg, add 1 mL of DMSO.

o Mix: Vortex the solution until the solid is completely dissolved. Gentle warming in a 37°C
water bath can aid in dissolution.

 Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This minimizes the number of freeze-thaw cycles.

o Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 1 year).[1][3][5]

Preparation of Working Solutions in Aqueous Buffer
For most in vitro experiments, the DMSO stock solution will need to be further diluted into an
agueous buffer (e.g., cell culture medium, PBS) to the final desired concentration.

Procedure:

e Thaw: Thaw a single aliquot of the 10 mM Ro 64-0802 DMSO stock solution at room
temperature.

o Dilute: Perform serial dilutions of the stock solution into the desired aqueous buffer to
achieve the final working concentration.

o Important: Ensure that the final concentration of DMSO in the experimental setup is
minimal (typically <0.1%) to avoid solvent-induced cellular toxicity or other off-target
effects.
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e Mix: Gently mix the working solution by pipetting or inverting the tube.

e Use Immediately: It is recommended to use the freshly prepared aqueous working solutions
on the same day.[4]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for preparing Ro 64-0802 stock and

working solutions.
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Workflow for Ro 64-0802 Solution Preparation
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Caption: Workflow for preparing Ro 64-0802 stock and working solutions.
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Signaling Pathway Context

Ro 64-0802 acts by inhibiting the neuraminidase enzyme of the influenza virus, which is crucial
for the release of progeny virions from infected host cells. By blocking this enzyme, Ro 64-0802
prevents the spread of the virus to new cells.

Mechanism of Ro 64-0802 Action
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Caption: Inhibition of influenza virus release by Ro 64-0802.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Ro 64-0802 Stock Solutions for In Vitro
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663640#how-to-prepare-ro-64-0802-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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